3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 3-[4-methyl-5-[(2-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C15H13N5O2S/c1-19-14(11-6-4-8-16-9-11)17-18-15(19)23-10-12-5-2-3-7-13(12)20(21)22/h2-9H,10H2,1H3
• InChI Key: JTDJFMOHMNVLIY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=CC=C2[N+](=O)[O-])C3=CN=CC=C3
• Molecular Formula: C15H13N5O2S
• Molecular Weight: 327.4 g/mol
• Solubility: 43.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine varies depending on its application. In medicine, it has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In agriculture, it acts as an inhibitor of fungal and insect growth by disrupting their metabolic pathways. In material science, it has been used as a building block for the synthesis of new materials with unique properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine vary depending on its application. In medicine, it has been shown to have low toxicity and minimal side effects. In agriculture, it has been shown to be effective against a wide range of pests and fungi. In material science, it has been used to synthesize materials with unique properties such as conductivity and magnetism.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine in laboratory experiments include its low toxicity and high efficacy. However, its limitations include its high cost and limited availability.

Future Directions

There are several future directions for the research of 3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine. In medicine, it can be further studied for its potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's. In agriculture, it can be further studied for its potential applications in sustainable agriculture and pest management. In material science, it can be further studied for its potential applications in the development of new materials with unique properties. Additionally, further research can be done to optimize the synthesis method and improve the efficiency of the compound.
Conclusion:
In conclusion, 3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound with potential applications in various fields such as medicine, agriculture, and material science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and optimize its applications.

Synthesis Methods

The synthesis of 3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine involves the reaction of 4-methyl-5-mercapto-4H-1,2,4-triazole with 2-nitrobenzyl chloride in the presence of a base such as sodium hydroxide. This reaction yields the desired compound, which can be further purified using column chromatography.

Scientific Research Applications

3-{4-methyl-5-[(2-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been extensively studied for its potential applications in various fields. In medicine, it has been shown to possess anticancer, antifungal, and antiviral properties. In agriculture, it has been used as an insecticide and fungicide. In material science, it has been used in the synthesis of new materials with unique properties.